Cas no 1248315-51-6 (2-(1-Ethyl-4-hydroxypiperidin-4-yl)acetic acid)

• Product Name: 2-(1-Ethyl-4-hydroxypiperidin-4-yl)acetic acid
• CAS No: 1248315-51-6
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5250973
• Update Time: 2025-11-02

2-(1-Ethyl-4-hydroxypiperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-4-hydroxypiperidin-4-yl)acetic acid
• 2-(1-Ethyl-4-hydroxypiperidin-4-yl)acetic acid

• Inchi： 1S/C9H17NO3/c1-2-10-5-3-9(13,4-6-10)7-8(11)12/h13H,2-7H2,1H3,(H,11,12)
• InChI Key： UGCMHARCAAPIKY-UHFFFAOYSA-N
• SMILES： OC1(CC(=O)O)CCN(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: -1.9
• Topological Polar Surface Area: 60.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(1-Ethyl-4-hydroxypiperidin-4-yl)acetic acid

Research Brief on 2-(1-Ethyl-4-hydroxypiperidin-4-yl)acetic acid (CAS: 1248315-51-6): Recent Advances and Applications

The compound 2-(1-Ethyl-4-hydroxypiperidin-4-yl)acetic acid (CAS: 1248315-51-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine scaffold and hydroxyl-acetic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as neurology, oncology, and infectious diseases.

One of the key advancements in the study of 2-(1-Ethyl-4-hydroxypiperidin-4-yl)acetic acid is its role as an intermediate in the synthesis of novel bioactive compounds. Researchers have optimized synthetic routes to improve yield and purity, enabling scalable production for preclinical studies. The compound's structural features, including the hydroxyl and carboxylic acid moieties, facilitate interactions with biological targets, making it a versatile building block in medicinal chemistry.

Recent pharmacological evaluations have highlighted the compound's potential as a modulator of central nervous system (CNS) receptors. In vitro and in vivo studies suggest that 2-(1-Ethyl-4-hydroxypiperidin-4-yl)acetic acid exhibits affinity for specific neurotransmitter receptors, which could be leveraged for the treatment of neurological disorders such as Parkinson's disease and depression. Additionally, its anti-inflammatory properties have been investigated, with preliminary results indicating efficacy in reducing cytokine production in immune cells.

In the realm of oncology, 2-(1-Ethyl-4-hydroxypiperidin-4-yl)acetic acid has been explored for its ability to inhibit cancer cell proliferation. Mechanistic studies reveal that the compound interferes with key signaling pathways involved in tumor growth and metastasis. These findings have spurred further research into its potential as an adjunct therapy in combination with existing chemotherapeutic agents.

Another area of interest is the compound's application in infectious disease research. Recent studies have demonstrated its antimicrobial activity against a range of pathogens, including drug-resistant bacterial strains. The molecule's ability to disrupt bacterial cell wall synthesis and biofilm formation has positioned it as a candidate for the development of new antibiotics.

Despite these promising developments, challenges remain in the clinical translation of 2-(1-Ethyl-4-hydroxypiperidin-4-yl)acetic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Ongoing research aims to elucidate the compound's pharmacokinetic and pharmacodynamic profiles to pave the way for future clinical trials.

In conclusion, 2-(1-Ethyl-4-hydroxypiperidin-4-yl)acetic acid (CAS: 1248315-51-6) represents a multifaceted molecule with broad therapeutic potential. Its recent advancements in synthesis, pharmacology, and application across diverse disease areas underscore its value in chemical biology and drug discovery. Continued research and collaboration across disciplines will be essential to fully unlock its clinical potential.